molecular formula C9H11NO2 B2400272 2-(Methyl(phenyl)amino)acetic acid CAS No. 2611-88-3; 40643-55-8

2-(Methyl(phenyl)amino)acetic acid

Cat. No. B2400272
CAS RN: 2611-88-3; 40643-55-8
M. Wt: 165.192
InChI Key: DVYVBENBIMEAJZ-UHFFFAOYSA-N
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Description

2-(Methyl(phenyl)amino)acetic acid is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.192. The purity is usually 95%.
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properties

IUPAC Name

2-(N-methylanilino)acetic acid
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InChI

InChI=1S/C9H11NO2/c1-10(7-9(11)12)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,12)
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InChI Key

DVYVBENBIMEAJZ-UHFFFAOYSA-N
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Canonical SMILES

CN(CC(=O)O)C1=CC=CC=C1
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Molecular Formula

C9H11NO2
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Molecular Weight

165.19 g/mol
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Synthesis routes and methods I

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Synthesis routes and methods II

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To 500 ml of water/methanol (1/4 weight ratio), 30 g of N-phenyl-N-methylglycine methyl ester and 12.3 g (1.1 equivalent weight) of NaOH were added and refluxed for 2 hours. The methanol was evaporated from the reaction mixture under reduced pressure. Then, water was added thereto and unreacted starting materials were extracted with methylene chloride. Subsequently, 10% hydrochloric acid was added to the aqueous layer to adjust the pH at about 5, followed by extraction with ether. The ether layer wad dried, and solvent distilled to yield N-methyl-N-phenylglycine in 27.1 g.
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Synthesis routes and methods III

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To a solution of N-phenylglycine (5 g, 33 mmol) and formaldehyde (37% aqueous solution, 20 mL) in acetonitrile (100 mL) was added NaBH3CN (6.8 g) and AcOH (2 mL) and the reaction mixture was stirred at room temperature overnight. Volatiles were removed in vacuo, the residue was acidified to pH=3-4 and extracted with CHCl3 several times. The combined organic extracts were dried and concentrated to afford a crude product (5.73 g), which was purified by chromatography on silica gel (EtOAc) to afford the title compound (3.96 g, 73%).
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Synthesis routes and methods IV

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The product of step 1 (1.1 g, 5.6 mmol) was dissolved in methanol (50 mL) and 1M NaOH (17 mL) added. Allow reaction mixture to stir at ambient temperature over 18 hours. 10% Citric acid solution was added until a pH=4 was reached. Extract several times with EtOAc. The organic layer was washed several times with brine, dried (Na2SO4), filtered, and concentrated affording a quantitative yield of the title compound as a yellow oil. MS (ES+) m/z 166 (MH+).
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